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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzene, (hexyloxy)-, also known

as hexyl phenyl ether. The information compiled herein is intended to support research,

development, and application activities involving this aromatic ether.

Chemical and Physical Properties
Benzene, (hexyloxy)- is an organic compound characterized by a benzene ring linked to a

hexyloxy group through an ether bond.[1] This structure imparts both aromatic and aliphatic

characteristics to the molecule, influencing its physical and chemical behavior.[1] It is a

colorless liquid with a faint floral scent, soluble in many organic solvents but not in water.[2]

The key physicochemical properties of Benzene, (hexyloxy)- are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₂H₁₈O [1][3]

Molecular Weight 178.27 g/mol [1][3]

Appearance Colorless liquid [2]

Melting Point -19.0 °C [4]

Boiling Point 240 °C at 760 mmHg [4]

Density 0.909 g/cm³ [4]

Flash Point 92.4 °C [4]

Refractive Index 1.484 [4]

Table 2: Chemical Descriptors and Computational Data
Property Value Reference(s)

IUPAC Name hexoxybenzene [1][5]

InChI Key
KNRQFACTBMDELK-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CCCCCCOc1ccccc1 [5]

Hydrogen Bond Donor Count 0 [1][5]

Hydrogen Bond Acceptor

Count
1 [1][5]

Rotatable Bond Count 6 [1][5]

Topological Polar Surface Area 9.2 Å² [1]

XLogP3 4.6 [5]

Table 3: Spectral Data
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Spectrum Type Key Characteristics Reference(s)

¹H NMR
Aryl protons: ~6.5-8.0 ppm;

Benzylic protons: ~2.0-3.0 ppm
[6]

¹³C NMR
Aromatic carbons: ~120-150

ppm
[6]

IR

C-H stretch (aromatic): 3100-

3000 cm⁻¹; C-C stretch (in-

ring): 1600-1585 cm⁻¹ and

1500-1400 cm⁻¹

[6]

Mass Spectrometry Molecular Ion (M⁺): m/z = 178 [5]

Synthesis and Experimental Protocols
The most common laboratory method for the preparation of Benzene, (hexyloxy)- is the

Williamson ether synthesis.[1] This reaction involves the nucleophilic substitution of a halide by

an alkoxide.[7] Another viable route is through nucleophilic aromatic substitution, particularly for

benzene rings bearing electron-withdrawing groups.[1]

Williamson Ether Synthesis: A Generalized Protocol
This protocol describes a general procedure for the synthesis of Benzene, (hexyloxy)- via the

Williamson ether synthesis, reacting phenol with a hexyl halide.

Materials:

Phenol

1-Bromohexane (or other hexyl halide)

Sodium hydroxide (or another strong base)

Anhydrous solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile)

Diethyl ether (for extraction)
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Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

Deprotonation of Phenol: In a round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve phenol in the anhydrous solvent. Add a strong base, such as sodium

hydroxide, to deprotonate the phenol and form the sodium phenoxide salt. This is the

nucleophile.

Nucleophilic Attack: To the solution of sodium phenoxide, add the hexyl halide (e.g., 1-

bromohexane) dropwise at room temperature or with gentle heating. The reaction is an

S(_N)2 displacement of the halide by the phenoxide ion.[7]

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC). The reaction is typically stirred for several hours at a temperature ranging from 50-

100 °C.[3]

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction with water and transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

Washing: Wash the combined organic layers with water and then with brine to remove any

remaining base and salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: The crude Benzene, (hexyloxy)- can be purified by column chromatography on

silica gel or by distillation under reduced pressure.

Applications in Research and Development
Benzene, (hexyloxy)- and its derivatives have found utility in several areas of scientific

research and development.
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Materials Science: The hexyloxybenzene moiety is a building block for organic

semiconducting materials used in Organic Field-Effect Transistors (OFETs), Organic

Photovoltaics (OPVs), and Organic Light-Emitting Diodes (OLEDs).[1] The hexyl group

enhances solubility in organic solvents, facilitating solution-based processing of these

materials.[1]

Organic Synthesis: As an aromatic ether, it serves as a versatile intermediate in organic

synthesis. The benzene ring can undergo electrophilic aromatic substitution, while the

hexyloxy group can be involved in other transformations.[1]

Drug Discovery: While Benzene, (hexyloxy)- itself is not a known therapeutic agent, the

phenyl-hexyl structural motif is utilized in stationary phases for High-Performance Liquid

Chromatography (HPLC) columns, which are crucial for the separation and analysis of drug

compounds.[8][9] Furthermore, derivatives of n-hexyl phenyl ether have been investigated

for potential antituberculous activity.[10] A related compound, 4-(hexyloxy)benzene-1,2-diol,

has demonstrated antimicrobial activity against B. subtilis, with a proposed mechanism of

disrupting the bacterial membrane.
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Caption: Generalized workflow for the Williamson ether synthesis of Benzene, (hexyloxy)-.

Logical Relationship of Benzene, (hexyloxy)- in Material
Science Applications
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Caption: Logical relationship of Benzene, (hexyloxy)- properties to its applications in material

science.

Safety and Handling
For research purposes only. Not for human or veterinary use.[1] While considered to have low

toxicity, it should be handled with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[2] Work in a well-ventilated area or under a fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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